Cas no 2248288-19-7 (Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate
• CAS No: 2248288-19-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6080551
• PubChem ID: 137938120
• Update Time: 2025-05-20

Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248288-19-7
• EN300-6511437
• Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C9H15N3O2/c1-3-4-5-6-11-7(8(10)12-6)9(13)14-2/h3-5,10H2,1-2H3,(H,11,12)
• InChI Key： PFMKZWMYLFYIHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N)N=C(CCCC)N1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81Ų

Additional information on Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate

Recent Advances in the Study of Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate (CAS: 2248288-19-7)

Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate (CAS: 2248288-19-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. This advancement is critical for enabling further pharmacological evaluations and potential large-scale production.

Pharmacological investigations have revealed that Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate exhibits promising activity as a modulator of specific biological targets. For instance, in vitro studies have shown its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic profiles, including good bioavailability and low toxicity.

Another significant finding comes from a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which explored the compound's interaction with cellular receptors. The research highlighted its selective binding affinity, which could be leveraged for targeted therapies. These findings underscore the compound's versatility and potential as a scaffold for developing novel therapeutics.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic efficacy. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological properties and clinical trials to assess its safety and efficacy in humans.

In conclusion, Methyl 4-amino-2-butyl-1H-imidazole-5-carboxylate (CAS: 2248288-19-7) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research, with potential applications in treating a range of diseases. Continued exploration of this compound is expected to yield significant advancements in the field of chemical biology and medicine.